Alkaline batteries are one of the most used types of household batteries. The annual consumption of billions of alkaline batteries produces battery wastes that are not recycled in most countries. In this study, alkaline battery waste management status was investigated by defining an economic model based on cost-benefit analysis. Scenarios for improving the current situation by combining battery waste reduction methods and developing battery waste recycling units were compared using this financial model. The results showed that 24 tons of solid wastes from three sizes of alkaline batteries were landfilled annually, which caused 4.52 tons of zinc to leak into the environment. The cost-benefit of zinc recovery from the alkaline batteries was estimated by 73.1 USD/kg. Based on this, the study estimates that the linear management of alkaline battery waste results in an annual financial potential loss of 198,832 USD. 30% reduction in battery wastes by replacement of rechargeable batteries and the development of battery waste processing units to 50% of the current potential will reduce the annual release of zinc to the environment by 0.9 tons and the annual net income will be equivalent to 131,229 USD. Changing the management of alkaline battery wastes from a linear economy to a material recovery cycle will have a positive financial balance in addition to reducing environmental damage.

The interaction between herbs and clinical drugs is one of the risk factors for adverse drug reactions. In the present study, the inhibitory effects of 47 tetracyclic triterpenoids toward the main drug-metabolizing CYPs in humans were investigated. Most of the evaluated tetracyclic triterpenoids (TT) exhibited strong inhibitory effects toward CYP3A4 compared with other CYP subtypes. The inhibition kinetics of compounds 9 (23-acetyl alisol C), 44 (hemslecin A), and 47 (cucurbitacin E) against CYP3A4 were studied, and inhibition constant (Ki) was determined as 2.12, 0.196, and 0.162 µM, respectively. Some representative TT exhibited significant inhibitory effects toward the metabolism of gefitinib, atorvastatin, and quetiapine, indicating a potential interaction between TT derivatives and clinical drugs. Additionally, a quantitative structure-activity relationship (QSAR) study of a series of TT as inhibitors of CYP3A4 was performed. The present study provided key information to guide the rational use of herbs rich in TT.

Layered bimetallic hydroxide (LDHs) nanomaterials have shown excellent potential in the field of recovery of pollutants from wastewater through anion exchange and surface electrostatic interaction. In this paper, three new ternary ZnCrNi-LDHs with the different graded porous were successfully prepared by controlling the morphology of the layer stacking using triethanolamine as the soft-template, and characterized by SEM, TEM, XPS, TG, BET and XRD. The ZnCrNi-LDHs exhibited higher adsorption capacity for pollutants such as methyl orange, sunset yellow and their mixed solutions. The results showed that there was a good synergistic adsorption effect in the adsorption process of mixed solutions. The maximum adsorption amounts of single methyl orange, sunset yellow, and mixed solutions of methyl orange and sunset yellow were 1834.63 mg·g-1, 1259.79 mg·g-1, 3270.59 mg·g-1 and 3294.38 mg·g-1, which shows that the adsorption amounts about synergistic adsorption effect for mixed solutions is much higher than those of single methyl orange and sunset yellow; Meanwhile, the maximum adsorption capacity is higher than most adsorbents. The pseudo-second-order kinetic model fitted the kinetic data of adsorption, while the equilibrium adsorption isotherm data followed the Freundlich model. The adsorption process contains both surface adsorption and interlayer anion exchange as determined by SEM, XRD, IR and zeta potential analysis. The research not only demonstrates that three ZnCrNi-LDHs materials showed excellent adsorption performance and practical interest as an efficient adsorbent for the removal of methyl orange, sunset yellow, and mixed solutions but also provides a strategy for the removal of mixed dye solutions.

Sambucus wightiana (SW) is a 4–5-foot herbaceous stem with 5–9 leaflets and pinnatifid leaves (15–30 cm). It is used to treat stomach disorders, as an emetic for expelling poisonous substances, and as a laxative for controlling skin diseases. Phytochemical research based on ethnopharmacological knowledge is frequently regarded as an appropriate approach for discovering new agents from higher-altitude plants. Therefore, the present study focussed on identifying, collecting, and authenticating the S. wightiana and, isolating and characterizing the phytoconstituents using the DPPH method, reducing power, total flavonoid, phenolic content, anti-hyperglycemic and antioxidant capacity. Furthermore, the evaluation of antidiabetic studies of extracts/fraction and pure phytoconstituents of S. wightiana in alloxan-induced diabetic model and OGTT methods were carried out. The observed results revealed that the methanolic extract of Sambucus wightiana has significant anti-hyperglycemic and anti-oxidant activity. The methanolic extracts of S. wightiana, a dose of alloxan/SW-400 mg/Kg (111.55 ± 6.9 mg/dl) also decreased significantly the serum ALP level (p < 0.05). The methanol extracts of S. wightiana showed highly significant anti-hyperglycemic activity (p < 0.05). From the methanolic extracts, alloxan/SW-400 mg/Kg (89.55 ± 2.5 mg/dl) showed highly significant decrease in serum LDL level (p < 0.05) in extract-treated groups, not changing the body weight substantially and methanolic extract of S. wightiana at a dose of 400 mg/Kg exhibited substantial lipid, and blood glucose levels and liver enzymes lowering capacity compared to the diabetic control group. Consequently, the prevention of hyperglycaemia by various other drugs, S. wightiana could contribute to a new formulation with significant pharmacological effects.

Four novel nonionic 1-alkylaminoglycerol Gemini surfactants, represented by m-s-m (m = C8 and C12, s = 3 and 4), were synthesized through a two-step reaction in high yields, and confirmed by 1H NMR, 13C NMR, and HRMS. The synthesized Gemini surfactants exhibited low CMC (1.41–5.25 mmol/L), excellent surface-tension-reducing ability (25.45–26.83 mN/m), and wetting ability on hydrophobic interface. Gemini surfactants in aqueous solutions were in stable nanoscale dispersion, and exhibited strong and long-lasting foaming ability and emulsifying abilities for benzene/water and triacylglyceride/water systems. Especially, 12–4-12 solution displayed excellent tolerance to wide pH range and high salinity. Biological evaluation demonstrated that these Gemini surfactants, except for 8–4-8, showed significant antibacterial activities against Staphylococcus aureus and Escherichia coli at 25 and 50 µg/mL. Hence, these Gemini surfactants have the potential to be used in a varieties of fields as highly efficient agents.

Leaching has been an effective method for extracting copper from cuprite, but disproportionation reaction occurs in its acid leaching process and forms copper ions and copper elements, which results in the highest leaching rate available reaching only 50%. In this investigation, ozone was used to oxidize the cuprite to improve its leaching rate in a sulfuric acid solution, and its oxidation leaching mechanism was proposed and verified via various characterizations. The leaching test results indicated that when the temperature, acid concentrate and stirring speed were kept at constant of 50 °C, 0.014 mol/L, 800 rpm, respectively, the leaching rate of cuprite significantly increased by 43.24% with the increase of the ozone ventilation volume from 0 L/min to 3.0 L/min. Moreover, the leaching process of cuprite controlled by mixed steps and the reaction activation energy was 31.51 kJ/mol. The atomic force microscope observation revealed a noticeable alteration in the surface morphology of cuprite after oxidation leaching. The peak height experienced a significantly decrease, indicating that the oxidation leaching reaction was intensified. The analyses from the X-ray diffraction, X-ray photoelectron spectroscopy, scanning electron microscopy-energy dispersive spectroscopy and time-of-flight secondary ion mass spectrometry indicated that copper elements formed during the direct leaching of cuprite due to the disproportionation reaction, while most Cu2O were dissolved during the oxidation leaching process. When ozone was added, the Cu + on the cuprite surface was oxidized to Cu2+, and each newly generated CuO film was timely dissolved in the sulfuric acid. It is thus concluded that ozone effectively oxidized cuprite, strengthened its leaching process, and significantly increased its leaching rate. The findings of this study might provide a green approach for the effective oxidation leaching of cuprite.

Unonopsis guatterioides (A.DC.) R.E.Fr., is found mainly in the Pantanal, Cerrado and Amazon biomes and, some species of this genus are used in folk medicine. The analysis by HPLC-ESI-MS revealed the presence of alkaloids previously reported for Unonopsis genus, such as asimilobine, anonaine, nornuciferine, glaucine and norglaucine. In contrast, the heliamine, norjuziphine and anomuricine alkaloids are being reported for the first time in the Unonopsis genus, while this is the first report of azafluoranthene alkaloid triclisine in the Annonaceae family. These results showed the promise of mass spectrometric monitoring of complicated extracts in the search for novel natural products for the food, pharmaceutical, and cosmetic industries, thus simplifying phytochemical analysis. Bioactive analysis based on antioxidant activity indicated that ethanolic extracts of the peels and pulps of the fruits from U. guatterioides showed low scavenging activity against the free radical 2,2-diphenyl-1-picrylhydrazyl (DPPH), with IC50 values > 100 μg*mL-1, using as reference the ascorbic acid (IC50 < 50 μg*mL-1). These results are in concordance with the chemical profiles, whose major compounds proved to be non-phenolic. Furthermore, ethanolic extracts of the peels (UGP-1) and pulps (UGP-2) of the fruits from U. guatterioides showed weak activity against Staphylococcus pseudintermedius, S. aureus and S. epidermidis, with MIC values above 1000 μg*mL-1. The combination of the ethanolic extract of the pulps of fruits from U. guatterioides and ampicillin resulted in an additive effect (FICI = 1.0), when tested against S. aureus and a strain of S. epidermidis. These results suggest that the pulps' ethanolic extract, when combined with the antibiotic ampicillin, can strengthen the therapy for S. aureus infection. Additionally, no genotoxic activity of the ethanolic extracts of fruits from U. guatterioides (UGP-2) and (UGP-1) was detected at the tested concentrations (0.25, 1.25, 2.5 and 5.0 mg*mL-1). The genotoxic property was performed using the Somatic Mutation and Recombination assay (SMART Test), in vivo, in somatic cells of Drosophila melanogaster.

Transition metal phosphates, as the most promising catalyst for oxygen evolution reaction (OER), have attracted much attention in recent years. In this work, CoP nanosheets are electrodeposited on NiMoO4 nanorods to form a self-supported core-shell structure electrode with CoP-NiMoO4 heterojunctions. Density functional theory (DFT) calculations demonstrate CoP-12@NiMoO4/NF electrode can reduce reaction energy barrier of rate-determining step (RDS) from 8.743 eV to 2.519 eV. In 1 M KOH, the electrode shows a low overpotential of 165 mV (10 mA cm−2), a low Tafel slope of 45 mV dec−1 and the significant stability. Compared with other non-noble metal OER electrocatalysts, the prepared CoP-12@NiMoO4/NF electrode exhibits better electrocatalytic activity, which can provide a new choice of electrocatalysts for future practical applications.

In this current study, collagen protein extracted from eggshell membrane and calcium carbonate (a main component of eggshell) are used as additive to enhance the stability and hardness of the zirconia crystals. Five different samples are prepared by adding membrane containing eggshell content as, 1 g, 2 g, 3 g, 4 g and 5 g in aqueous zirconium oxychloride sol. Phase purity is confirmed by XRD and FTIR. Phase pure and dense particles divulges the high hardness (∼1389 HV) and fracture toughness (12.89 MPa m1/2). FESEM analysis illustrates the formation of dense, well separated, non-agglomerated and spherical nanoparticles at 5 g of eggshell content. Eggshell works as a surfactant and stabilizer for formation of phase pure tetragonal spherical nanoparticles. Biodegradation study of optimized t-ZrO2 in phosphate buffered saline (PBS) presents that minor change in weight and hardness after 72 h of immersion. Antioxidant study shows the 96% of radical scavenging activity (RSA). In vitro bio-mineralization study shows the formation of new bone after 5 weeks. After 5 weeks all pores were filled and minerals were deposited on the surface of the scaffolds. SEM images confirms that eggshell-zirconia composite form new bone. So eggshell addition results in formation of phase pure tetragonal zirconia nanoparticles with well-defined boundaries which exhibit higher hardness, fracture toughness, stability and enhanced antioxidant properties.

Membrane bioreactors (MBRs) have been extensively applied to municipal wastewater treatment. Nevertheless, MBRs cannot eliminate nutrients to an adequate level without extra operation units and intensive chemical supplies. Furthermore, low temperatures destroy the performance of the MBR process. In this work, a pioneering anammox membrane electro-bioreactor (MEBR/anammox) system was designed and operated at a constant flow rate of 7L/d with continuous monitoring of sludge liquor temperature (8–22 °C). The MEBR/anammox worked with a sludge retention time (SRT) of 20 days and a hydraulic retention time (HRT) of 24 hours. It was found that temperature variations did not significantly influence the effluents quality in terms of nutrients and COD. At lower operating temperatures, the effluent concentrations of NH4-N, TN, PO4-P, and COD in the MEBR-anammox were 0.77 mg/L, 6.42 mg/L, 0.80 mg/L, and 24.95 mg/L, respectively. The corresponding removal efficiencies were 94.46%, 88.62%, 95.60%, and 90.76%, respectively. Taken together, the implementation of a low/periodic direct current (DC) of 14.85 A/m2 and anammox process inside the MBR, achieving a MEBR/anammox, was found to enhance the efficacy of the treatment system, improve sludge properties and increase membrane fouling control in low-temperature milieus compared to traditional MBR. The MEBR/anammox system, introduced in this work, establishes an innovative wastewater technology that minimizes the footprint, capital and operating expenditures of the plant. In addition, this system could open new prospects for the treatment of municipal sewage in cold regions.